Cas no 497107-76-3 (tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate
• CAS No: 497107-76-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD24466945
• CID: 1540083
• PubChem ID: 11321865
• Update Time: 2025-05-24

tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl(3-oxiranylpropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate
• 497107-76-3
• F73548
• tert-Butyl methyl(3-(oxiran-2-yl)propyl)carbamate
• EN300-1290945
• Tert-butylN-methyl-N-[3-(oxiran-2-yl)propyl]carbamate
• BS-45776
• N-Boc-1-Methylamino-3-(oxiran-2-yl)propane
• SCHEMBL4810639
• Tert-butyl N-methyl-N-[3-(oxiran-2-yl)propyl]carbamate

• MDL： MFCD24466945
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)12(4)7-5-6-9-8-14-9/h9H,5-8H2,1-4H3
• InChI Key： DNACUGFUHHLHTJ-UHFFFAOYSA-N
• SMILES： O1CC1CCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.07

Additional information on tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate (CAS No. 497107-76-3)

tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate (CAS No. 497107-76-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring an oxirane (epoxide) ring and a tert-butyl carbamate group, makes it a versatile building block for drug discovery and material science applications. The compound's reactivity and stability have garnered significant attention in recent years, particularly in the development of targeted therapies and sustainable chemistry solutions.

In the context of modern research trends, tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate aligns with growing interests in green chemistry and atom-efficient synthesis. Researchers frequently search for "epoxide-containing intermediates for drug design" or "carbamate derivatives in medicinal chemistry," reflecting its relevance. The compound's CAS No. 497107-76-3 serves as a critical identifier in patent literature and regulatory documentation, often appearing in queries about "high-purity synthetic intermediates" or "scalable organic synthesis protocols."

The structural features of this compound enable diverse ring-opening reactions, particularly valuable for creating chiral centers in asymmetric synthesis—a hot topic in pharmaceutical manufacturing. Recent publications highlight its potential in constructing biologically active molecules, with particular emphasis on kinase inhibitors and protease-targeting agents. This connects to frequent search engine inquiries about "novel heterocyclic building blocks" and "small molecule drug scaffolds."

From a technical perspective, tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate demonstrates excellent compatibility with modern catalytic systems, including flow chemistry setups—a trending subject in industrial chemistry forums. Its protecting group strategy (tert-butoxycarbonyl, or Boc) remains a focal point for researchers investigating "amine protection-deprotection techniques," a common search phrase among synthetic chemists.

Quality control aspects of CAS No. 497107-76-3 frequently appear in discussions about HPLC purification methods and spectroscopic characterization (NMR, MS). The compound's stability profile makes it suitable for long-term storage, addressing common logistical concerns in chemical supply chains. These practical attributes correlate with search trends like "stable epoxide derivatives" and "non-hygroscopic synthetic intermediates."

Environmental and safety considerations position this compound favorably compared to traditional reactive intermediates. Its low volatility and controlled reactivity meet evolving industry standards for sustainable chemical processes—a dominant theme in contemporary literature. This aligns with search behaviors focusing on "eco-friendly synthetic routes" and "benign by design" methodologies.

In conclusion, tert-butyl N-methyl-N-3-(oxiran-2-yl)propylcarbamate represents a sophisticated tool for modern organic synthesis, bridging academic research and industrial applications. Its CAS No. 497107-76-3 serves as a gateway to extensive technical data, while its structural features continue to inspire innovation across multiple chemistry disciplines.